N-(3-chlorophenyl)-2-[(4-methoxyphenoxy)acetyl]hydrazinecarboxamide

• IUPAC Name: 1-(3-chlorophenyl)-3-[[2-(4-methoxyphenoxy)acetyl]amino]urea
• InChI: InChI=1S/C16H16ClN3O4/c1-23-13-5-7-14(8-6-13)24-10-15(21)19-20-16(22)18-12-4-2-3-11(17)9-12/h2-9H,10H2,1H3,(H,19,21)(H2,18,20,22)
• InChI Key: XIFZZDSGCIPBLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NNC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C16H16ClN3O4
• Molecular Weight: 349.77 g/mol

Description

N-(3-chlorophenyl)-2-[(4-methoxyphenoxy)acetyl]hydrazinecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a number of interesting properties that make it useful for a variety of different purposes.

Scientific Research Applications

N-(3-chlorophenyl)-2-[(4-methoxyphenoxy)acetyl]hydrazinecarboxamide has a number of potential applications in scientific research. One of the most promising uses for this compound is in the study of cancer. It has been shown to have anti-cancer properties and may be useful in the development of new cancer treatments. Additionally, this compound has been studied for its potential use as a therapeutic agent for a variety of other diseases, including diabetes and Alzheimer's disease.

Mechanism of Action

The mechanism of action for N-(3-chlorophenyl)-2-[(4-methoxyphenoxy)acetyl]hydrazinecarboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. This compound may also have anti-inflammatory properties and may be useful in the treatment of other diseases that involve inflammation.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-2-[(4-methoxyphenoxy)acetyl]hydrazinecarboxamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to have antioxidant properties and may be useful in the treatment of oxidative stress-related diseases. Additionally, this compound has been shown to have a positive effect on glucose metabolism and may be useful in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-chlorophenyl)-2-[(4-methoxyphenoxy)acetyl]hydrazinecarboxamide in lab experiments is its well-established synthesis method. This makes it easy to obtain and work with in the lab. Additionally, this compound has been extensively studied and its properties are well-understood, making it a reliable choice for scientific research. However, one limitation of using this compound in lab experiments is that it may have toxic effects at high concentrations, which could limit its use in certain applications.

Future Directions

There are a number of future directions for research on N-(3-chlorophenyl)-2-[(4-methoxyphenoxy)acetyl]hydrazinecarboxamide. One area of interest is in the development of new cancer treatments based on this compound. Additionally, further research is needed to fully understand the mechanism of action for this compound and to identify any potential side effects or limitations. Finally, there may be potential applications for this compound in the treatment of other diseases beyond cancer and inflammation, which should be explored in future research.

Synthesis Methods

The synthesis method for N-(3-chlorophenyl)-2-[(4-methoxyphenoxy)acetyl]hydrazinecarboxamide involves the reaction of 3-chlorobenzoyl chloride with 4-methoxyphenol in the presence of a base such as triethylamine. The resulting intermediate is then reacted with hydrazine hydrate to form the final product. The synthesis method for this compound has been well-established and is relatively straightforward, making it a popular choice for scientific research.